1-(1-((5-chlorothiophen-2-yl)sulfonyl)azetidin-3-yl)-4-cyclopropyl-1H-1,2,3-triazole
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Description
1-(1-((5-chlorothiophen-2-yl)sulfonyl)azetidin-3-yl)-4-cyclopropyl-1H-1,2,3-triazole is a useful research compound. Its molecular formula is C12H13ClN4O2S2 and its molecular weight is 344.83. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Sulfonyl-1,2,3-triazoles, including derivatives that may resemble the query compound, have been synthesized through various methodologies, emphasizing the diversity and adaptability of these chemical structures in synthesis. The copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of click chemistry, is frequently utilized for constructing sulfonyl-1,2,3-triazoles, providing a straightforward and efficient route to these compounds with high regioselectivity and yields. These synthetic routes facilitate the exploration of sulfonyl-1,2,3-triazoles in medicinal chemistry and material sciences, underpinning their utility as versatile synthons for further chemical transformations (Yoo et al., 2007; Zibinsky & Fokin, 2013).
Biological and Pharmacological Activities
Compounds within the sulfonyl-1,2,3-triazole family exhibit a range of biological activities, underscoring their potential as therapeutic agents. Their applications in antibacterial, antifungal, and anticancer therapies highlight their importance in drug discovery and development. For instance, specific sulfonyl-1,2,3-triazole derivatives have demonstrated potent antibacterial properties, indicating their potential as novel antimicrobial agents. This antimicrobial activity, coupled with the ease of synthesis and structural diversity, makes these compounds attractive targets for further pharmacological evaluation (Thirukovela et al., 2017; Mohammed et al., 2019).
properties
IUPAC Name |
1-[1-(5-chlorothiophen-2-yl)sulfonylazetidin-3-yl]-4-cyclopropyltriazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClN4O2S2/c13-11-3-4-12(20-11)21(18,19)16-5-9(6-16)17-7-10(14-15-17)8-1-2-8/h3-4,7-9H,1-2,5-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGOSYHNJSNAKSN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CN(N=N2)C3CN(C3)S(=O)(=O)C4=CC=C(S4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.